Cas no 351337-28-5 (N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide)

• Product Name: N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide
• CAS No: 351337-28-5
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 6129735
• PubChem ID: 135432314
• Update Time: 2025-10-19

N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide
• (E)-N-(((4,6-dimethylpyrimidin-2-yl)amino)((2-ethoxyphenyl)amino)methylene)benzamide
• N-{(E)-[(4,6-dimethylpyrimidin-2-yl)amino][(2-ethoxyphenyl)amino]methylidene}benzamide
• Benzamide, N-[[(4,6-dimethyl-2-pyrimidinyl)amino][(2-ethoxyphenyl)amino]methylene]-
• 351337-28-5
• N-[(Z)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(2-ethoxyphenyl)carbamimidoyl]benzamide
• BIM-0038928.P001
• SR-01000224422-1
• SR-01000224422-2
• N''-BENZOYL-N-(4,6-DIMETHYL-2-PYRIMIDINYL)-N'-(2-ETHOXYPHENYL)GUANIDINE
• N-[(1E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(2-ETHOXYPHENYL)AMINO]METHYLIDENE]BENZAMIDE
• CBMicro_039033
• AKOS002234375
• SR-01000224422
• F0850-4978

• Inchi： 1S/C22H23N5O2/c1-4-29-19-13-9-8-12-18(19)25-22(26-20(28)17-10-6-5-7-11-17)27-21-23-15(2)14-16(3)24-21/h5-14H,4H2,1-3H3,(H2,23,24,25,26,27,28)
• InChI Key： FVGQHROHZWGMSC-UHFFFAOYSA-N
• SMILES： C(N=C(NC1=NC(C)=CC(C)=N1)NC1=CC=CC=C1OCC)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 389.18517499g/mol
• Monoisotopic Mass: 389.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide

Comprehensive Overview of N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide (CAS No. 351337-28-5)

The compound N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide (CAS No. 351337-28-5) is a highly specialized organic molecule with a unique structural framework. This benzamide derivative features a pyrimidine core and an ethoxyphenyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its intricate design allows for potential applications in drug discovery and molecular targeting, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide has surged due to their versatility in modulating biological pathways. Researchers are particularly intrigued by its potential role in enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The compound’s CAS No. 351337-28-5 is often referenced in studies exploring structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug design.

The synthesis of N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide involves multi-step organic reactions, including condensation and amination processes. Its molecular weight and logP value suggest moderate solubility, a critical factor for bioavailability—a keyword highly relevant to pharmacokinetic studies. This aligns with user queries about drug-likeness and ADME properties, which dominate discussions in medicinal chemistry forums.

From an industrial perspective, CAS No. 351337-28-5 is cataloged as a research chemical, often procured for high-throughput screening (HTS) campaigns. Its pyrimidine-based scaffold is analogous to fragments found in FDA-approved drugs, sparking interest in repurposing strategies. This resonates with the growing emphasis on cost-effective drug development, a trending topic in biotech and pharma sectors.

Environmental and safety profiles of N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide are also under scrutiny, as stakeholders prioritize green chemistry principles. Searches for biodegradable intermediates and low-toxicity compounds reflect this shift, making the compound’s ecological impact a relevant subtopic.

In summary, N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(2-ethoxyphenyl)aminomethylidenebenzamide (CAS No. 351337-28-5) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its study addresses pressing questions in drug discovery, molecular modeling, and sustainable science, catering to both academic and industrial audiences.